Pimelic Acid
Pimelic Acid
Pimelic acid, also known as heptanedioic acid or heptanedioate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Pimelic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Pimelic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, pimelic acid is primarily located in the cytoplasm and adiposome. Pimelic acid is also a parent compound for other transformation products, including but not limited to, (S)-2-amino-6-oxopimelic acid, 4-hydroxy-2-oxoheptanedioic acid, and O-pimelylcarnitine.
Pimelic acid is an alpha,omega-dicarboxylic acid that is pentane with two carboxylic acid groups at positions C-1 and C-5. It has a role as an Escherichia coli metabolite and a Daphnia magna metabolite. It is a conjugate acid of a pimelate and a pimelate(1-).
A group of compounds that are derivatives of heptanedioic acid with the general formula R-C7H11O4.
Pimelic acid is an alpha,omega-dicarboxylic acid that is pentane with two carboxylic acid groups at positions C-1 and C-5. It has a role as an Escherichia coli metabolite and a Daphnia magna metabolite. It is a conjugate acid of a pimelate and a pimelate(1-).
A group of compounds that are derivatives of heptanedioic acid with the general formula R-C7H11O4.
Brand Name:
Vulcanchem
CAS No.:
111-16-0
VCID:
VC0051487
InChI:
InChI=1S/C7H12O4/c8-6(9)4-2-1-3-5-7(10)11/h1-5H2,(H,8,9)(H,10,11)
SMILES:
C(CCC(=O)O)CCC(=O)O
Molecular Formula:
C7H12O4
Molecular Weight:
160.17 g/mol
Pimelic Acid
CAS No.: 111-16-0
Reference Standards
VCID: VC0051487
Molecular Formula: C7H12O4
Molecular Weight: 160.17 g/mol
| CAS No. | 111-16-0 |
|---|---|
| Product Name | Pimelic Acid |
| Molecular Formula | C7H12O4 |
| Molecular Weight | 160.17 g/mol |
| IUPAC Name | heptanedioic acid |
| Standard InChI | InChI=1S/C7H12O4/c8-6(9)4-2-1-3-5-7(10)11/h1-5H2,(H,8,9)(H,10,11) |
| Standard InChIKey | WLJVNTCWHIRURA-UHFFFAOYSA-N |
| SMILES | C(CCC(=O)O)CCC(=O)O |
| Canonical SMILES | C(CCC(=O)O)CCC(=O)O |
| Boiling Point | 342 °C 342.0 °C |
| Melting Point | 106 °C 106.0 °C 103-106°C |
| Physical Description | OtherSolid Solid |
| Description | Pimelic acid, also known as heptanedioic acid or heptanedioate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Pimelic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Pimelic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, pimelic acid is primarily located in the cytoplasm and adiposome. Pimelic acid is also a parent compound for other transformation products, including but not limited to, (S)-2-amino-6-oxopimelic acid, 4-hydroxy-2-oxoheptanedioic acid, and O-pimelylcarnitine. Pimelic acid is an alpha,omega-dicarboxylic acid that is pentane with two carboxylic acid groups at positions C-1 and C-5. It has a role as an Escherichia coli metabolite and a Daphnia magna metabolite. It is a conjugate acid of a pimelate and a pimelate(1-). A group of compounds that are derivatives of heptanedioic acid with the general formula R-C7H11O4. |
| Solubility | 50000 mg/L (at 20 °C) 0.31 M 50.0 mg/mL |
| Synonyms | 1,5-Pentanedicarboxylic Acid; 1,7-Heptanedioic Acid; NSC 30112; Pileric Acid; Heptanedioic acid |
| Vapor Pressure | 9.00e-08 mmHg |
| PubChem Compound | 385 |
| Last Modified | Nov 11 2021 |
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